Cas no 329269-52-5 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 329269-52-5
• MF: C₁₇H₁₀ClN₃O₃S₂
• MW: 403.862599849701
• CID: 6583998
• PubChem ID: 2325118
• Update Time: 2025-07-09

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-[4-(5-chloro-2-thienyl)-2-thiazolyl]-1,3-dihydro-1,3-dioxo-
• AKOS000928535
• SR-01000006289
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• F0463-0032
• Oprea1_556276
• 329269-52-5
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• Z28305218
• SR-01000006289-1

• Inchi： 1S/C17H10ClN3O3S2/c18-13-6-5-12(26-13)11-8-25-17(19-11)20-14(22)7-21-15(23)9-3-1-2-4-10(9)16(21)24/h1-6,8H,7H2,(H,19,20,22)
• InChI Key： CYGYAHNYANNTBB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC(C2SC(Cl)=CC=2)=CS1)=O

Computed Properties

• Exact Mass: 402.9852112g/mol
• Monoisotopic Mass: 402.9852112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.611±0.06 g/cm3(Predicted)
• pka: 7.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Professional Introduction to N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 329269-52-5)

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 329269-52-5, represents a confluence of heterocyclic chemistry and functional group complexity, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The molecular structure incorporates several key motifs that are known to contribute to biological activity, including a thiophene ring, a thiazole core, and an isoindoline scaffold.

The presence of a 5-chlorothiophen-2-yl moiety in the compound's structure suggests potential interactions with biological targets that are sensitive to halogenated aromatic systems. Thiophene derivatives are widely recognized for their pharmacological properties, and modifications at the 5-position with a chlorine atom can enhance binding affinity and metabolic stability. This particular substitution pattern has been explored in various drug discovery programs due to its ability to modulate electronic properties and influence receptor binding.

The central 1,3-thiazole ring is another critical feature of this molecule. Thiazole derivatives are ubiquitous in medicinal chemistry, with numerous examples demonstrating antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The thiazole core provides a structural framework that can interact with biological macromolecules through hydrogen bonding and hydrophobic effects. In this compound, the thiazole ring is linked to the isoindoline moiety via an amide bond, which introduces additional conformational flexibility and potential for further functionalization.

The amide functionality at the 2-position of the thiazole ring is particularly noteworthy. Amides are versatile pharmacophores that can participate in hydrogen bonding interactions both within the molecule and with biological targets. The presence of a 1,3-dioxo-2,3-dihydro-1H-isoindol group attached to the amide nitrogen further enhances the compound's complexity and potential for biological activity. Isoindoline derivatives have been reported to exhibit a range of pharmacological effects, including vasodilatory and neuroprotective properties. The dioxo group adds electron-withdrawing capabilities, which can influence electronic properties and reactivity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities for complex molecules like N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isоindolоl)-acetamide. Molecular docking studies have been conducted to evaluate potential interactions with various biological targets relevant to drug discovery. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in various disease pathways. Additionally, the structural features of this molecule make it a candidate for further exploration as a scaffold for developing novel therapeutic agents.

In vitro studies have begun to elucidate the pharmacological profile of N-4-(5-chlorothiophen--2--yI)-13--thiaZol--22--yI--22--(13--dioxo--23--dihydro--1H--isоindol0l)--acetamide. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The combination of heterocyclic moieties and functional groups such as chlorine atoms and amide bonds appears to contribute to its potency. Further investigations are underway to optimize its pharmacokinetic properties and assess its safety profile in preclinical models.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the heterocyclic cores and condensation reactions to introduce the amide functionality. Advanced synthetic methodologies have been employed to ensure high yield and purity throughout the process. These methodologies include transition metal-catalyzed reactions and asymmetric synthesis techniques that allow for precise control over stereochemistry.

The development of novel synthetic routes has also enabled researchers to explore analogues of N-N4-(5-chlorothiophen--2-yI)--13-thiaZol--22-yI--22-(13-dioxo--23-dihydro-lHls0ndoll)--acetamide with different substituents on the heterocyclic rings or varying functional groups at the amide position. This approach allows for systematic optimization of biological activity by modifying key structural features while retaining the core pharmacophore responsible for target interactions.

The impact of this compound on drug discovery efforts is expected to be substantial given its unique structural features and promising preclinical data. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways or as a modulator of signaling cascades relevant to neurological disorders. As computational methods continue to improve our ability to predict molecular behavior from structure alone; compounds like this one will become increasingly valuable tools for rational drug design.

In conclusion; N-N4-(5-chlorothiophen--2-yI)--13-thiaZol--22-yI_22_(13-dioxo_23-dihydro-lHls0ndoll)_acetamide (CAS No.: 32_9269_52_5) stands out as an innovative entry into pharmaceutical chemistry; combining multiple heterocyclic motifs with functional groups known;to contribute;to biological activity: Its synthesis showcases advances;in organic methodology while its preliminary pharmacological profile suggests;great promise for future therapeutic applications: As research progresses;this molecule will undoubtedly play an important role in shaping next-generation pharmaceuticals designed through both experimental;and computational approaches: